4-((tert-Butoxycarbonyl)amino)-1-methyl-1H-imidazole-2-carboxylic acid
Cat. No. B558815
M. Wt: 241.24 g/mol
InChI Key: GZBSJWBQXNCOFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09265841B2
Procedure details
Methyl 4-(tert-butoxycarbonylamino)-1-methyl-1H-imidazole-2-carboxylate (5.0 g, 19.59 mmol) in 120 ml of 1:1 THF/H2O was added 8 g of NaOH in 30 ml of water. The mixture was stirred overnight, concentrated, diluted with water, extracted with EtAc/Hexane (1:1). The aqueous solution was adjusted to pH 4.0 with 20% H3PO4 and extracted with EtAc (4×60 ml). The organic solutions were combined, dried over MgSO4, filtered, evaporated and crystallized with ethanol/EtAc/Hexane to afford 3.85 g (81%) of the title product. 1H NMR (DMSO) 9.32 (s, 1H), 7.29 (s, 1H), 3.57 (s, 3H), 1.42 (s, 9H); 13C NMR 172.45, 159.78, 136.93, 135.44, 132.85, 79.50, 35.57, 28.07; MS m/z−240.8 (M−H).
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([NH:8][C:9]1[N:10]=[C:11]([C:15]([O:17]C)=[O:16])[N:12]([CH3:14])[CH:13]=1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[OH-].[Na+]>C1COCC1.O.O>[C:1]([O:5][C:6]([NH:8][C:9]1[N:10]=[C:11]([C:15]([OH:17])=[O:16])[N:12]([CH3:14])[CH:13]=1)=[O:7])([CH3:4])([CH3:2])[CH3:3] |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)NC=1N=C(N(C1)C)C(=O)OC
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Name
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Quantity
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8 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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120 mL
|
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Type
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solvent
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Smiles
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C1CCOC1.O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtAc/Hexane (1:1)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtAc (4×60 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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crystallized with ethanol/EtAc/Hexane
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
|
C(C)(C)(C)OC(=O)NC=1N=C(N(C1)C)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.85 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
